Cas no 143485-69-2 (13-Docosenoic acid,9-octadecen-1-yl ester)

13-Docosenoic acid,9-octadecen-1-yl ester Properties

Names and Identifiers

• 13-Docosenoic acid,9-octadecen-1-yl ester
• 13-Docosenoic acid, 9-octadecenyl ester
• 13-Docosenoic acid, 9-octadecenyl ester, (Z,Z)-
• DTXSID701317714
• 13-DOCOSENOIC ACID, (9Z)-9-OCTADECEN-1-YL ESTER, (13Z)-
• [(Z)-octadec-9-enyl] (Z)-docos-13-enoate
• 9-OCTADECEN-1-OL, 13-DOCOSENOATE, (Z)-
• EINECS 241-654-9
• W-110463
• 13-Docosenoic acid, (9Z)-9-octadecenyl ester, (13Z)-
• (Z)-Octadec-9-enyl(Z)-docos-13-enoate
• 143485-69-2
• TEGOSOFT OER
• 9-Octadecenyl 13-docosenoate
• AEC OLEYL ERUCATE
• Erucic acid, oleyl ester
• Q27266332
• OLEYL ERUCATE [INCI]
• NS00006710
• 17673-56-2
• SCHEMBL1617750
• Oleyl erucate
• 753W099NQ6
• PELEMOL OE
• CETIOL J 600
• (Z)-Octadec-9-enyl (Z)-docos-13-enoate
• DYNACERIN 660
• UNII-753W099NQ6
• EC 241-654-9
• +Expand

• InChIKey： SZAMSYKZCSDVBH-XPWSMXQVSA-N
• Inchi： InChI=1S/C40H76O2/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(41)42-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-39H2,1-2H3/b19-17+,20-18+
• SMILES： CCCCCCCC/C=C/CCCCCCCCCCCC(OCCCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 337.31083
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 36
• Monoisotopic Mass: 588.58453166g/mol
• Heavy Atom Count: 42
• Complexity: 564
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 40.13
• Boiling Point: 637.7±34.0 ºC (760 Torr),
• Flash Point: 39.2±24.0 ºC,
• Solubility: Insuluble (8.8E-9 g/L) (25 ºC),
• Density: 0.866±0.06 g/cm3 (20 ºC 760 Torr),